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Compound of Interest

Compound Name: Fatpl-IN-2

Cat. No.: B10829457

A comprehensive search of available scientific literature and research databases has revealed
no published studies investigating the effects of the compound designated "Fatp1-IN-2."
Consequently, a comparison guide on the reproducibility of its effects across different studies
cannot be compiled at this time due to the absence of primary data.

Researchers and drug development professionals interested in the inhibition of Fatty Acid
Transport Protein 1 (FATP1) may find relevant information on a related compound, FATP1-IN-1,
for which some preliminary data has been published.

Alternative Compound: FATP1-IN-1

FATP1-IN-1 has been identified as an inhibitor of the acyl-CoA synthetase activity of both
human and mouse FATPL1.[1] Publicly available data from MedchemExpress indicates the
following inhibitory concentrations:

Target IC50 Value
Human FATP1 (recombinant) 0.046 uM
Mouse FATP1 (recombinant) 0.60 uM

Pharmacokinetic Profile of FATP1-IN-1 in Mice:
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A study involving oral administration of FATP1-IN-1 at a dose of 10 mg/kg in mice provided the
following pharmacokinetic parameters[1]:

Parameter Value
Cmax 5.5 pg/mL
AUC 36 pg-h/mL
Tmax 0.33 hours

It is important to note that this information is derived from a single source and has not been
independently verified or reproduced in other published studies. Therefore, a comprehensive
analysis of the reproducibility of FATP1-IN-1's effects is also not yet possible.

The Role of FATP1 in Cellular Metabolism

Fatty Acid Transport Protein 1 (FATP1) is a key protein involved in the transport of long-chain
fatty acids into cells. Its activity is crucial for various metabolic processes, and its dysregulation
has been implicated in metabolic diseases.

The general mechanism of FATP1-mediated fatty acid uptake is believed to involve the
coupling of transport across the cell membrane with the activation of the fatty acid to an acyl-
CoA by its intrinsic acyl-CoA synthetase activity. This process is often referred to as "vectorial
acylation."

Below is a simplified representation of the proposed signaling pathway involving FATP1.
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Caption: Proposed mechanism of FATP1-mediated fatty acid uptake.
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Given the lack of data on Fatp1-IN-2, researchers are encouraged to consult studies on FATP1
itself or other available inhibitors to inform their research. Further investigation into novel
FATP1 inhibitors will be necessary to establish their efficacy and the reproducibility of their
biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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